Cas no 1337070-16-2 (2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol)

• Product Name: 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol
• CAS No: 1337070-16-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5957707
• PubChem ID: 165521576
• Update Time: 2025-05-22

2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol
• EN300-1276980
• 2-[amino(cyclopropyl)methyl]-5-fluoro-4-methylphenol
• 1337070-16-2

• Inchi： 1S/C11H14FNO/c1-6-4-8(10(14)5-9(6)12)11(13)7-2-3-7/h4-5,7,11,14H,2-3,13H2,1H3
• InChI Key： HFYHJGAUJNFOIL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C)C(C1CC1)N)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol

2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol (CAS No. 1337070-16-2)

2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol, also known by its CAS registry number 1337070-16-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol is characterized by a phenol ring substituted with a cyclopropylmethylamino group at the 2-position, a fluorine atom at the 5-position, and a methyl group at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropane ring introduces strain and rigidity into the molecule, which can enhance binding affinity to target proteins. In the case of 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol, this feature has been exploited in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

The synthesis of CAS No. 1337070-16-2 involves a multi-step process that typically begins with the preparation of the phenol derivative. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the desired molecule. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

In terms of pharmacological activity, 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis. Additionally, recent findings suggest that this compound may also possess antioxidant activity, making it a potential candidate for neurodegenerative disease treatments.

The application of CAS No. 1337070-16-2 extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its integration into polymer blends to enhance electrical conductivity without compromising mechanical stability.

From an environmental perspective, the degradation pathways of 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol have been studied to assess its potential impact on ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid biodegradation, reducing concerns about its persistence in the environment.

In conclusion, CAS No. 1337070-16-2, or 2-amino(cyclopropyl)methyl-5-fluoro-4-methylphenol, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.